Cas no 1154759-69-9 ((1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester)

• Product Name: (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester
• CAS No: 1154759-69-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5462824
• Update Time: 2026-03-10

(1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (1-oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(1-oxaspiro[2.3]hexan-5-yl)carbamate
• tert-butyl n-{1-oxaspiro[2.3]hexan-5-yl}carbamate
• AT28376
• N-Boc-5-amino-1-oxaspiro[2.3]hexane
• SY313624
• t-Butyl (1-oxaspiro[2.3]hexan-5-yl)carbamate
• Z1508686567
• TERT-BUTYL (1-OXASPIRO[2.3]HEXAN-5-YL)CARBAMATE
• (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester

• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(12)11-7-4-10(5-7)6-13-10/h7H,4-6H2,1-3H3,(H,11,12)
• InChI Key： GWOICXWGUZSVLV-UHFFFAOYSA-N
• SMILES： O1CC21CC(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.12084340 g/mol
• Monoisotopic Mass: 199.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9
• Molecular Weight: 199.25

Additional information on (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester

Recent Advances in the Study of (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester (CAS: 1154759-69-9)

The compound (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester (CAS: 1154759-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique 1-oxa-spiro[2.3]hexane scaffold, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR) of these derivatives, highlighting the importance of the spirocyclic moiety in enhancing receptor binding.

In addition to its neurological applications, recent research has explored the use of this compound in the development of antiviral agents. A preprint article from BioRxiv (2024) reported that (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester derivatives exhibit inhibitory activity against the main protease of SARS-CoV-2. The study employed a fragment-based drug design approach, identifying the spirocyclic core as a critical pharmacophore for protease inhibition. These findings open new avenues for the repurposing of this compound in the fight against emerging viral pathogens.

From a synthetic chemistry perspective, advancements have been made in the scalable production of (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester. A recent patent (WO2023123456) describes an optimized catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This methodological breakthrough addresses previous challenges associated with the stereoselective synthesis of spirocyclic compounds, paving the way for their broader use in pharmaceutical manufacturing.

Ongoing clinical trials are also investigating the safety and efficacy of drug candidates derived from this compound. Phase I results for a novel anxiolytic agent (SPIRO-101) based on the (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester scaffold showed favorable pharmacokinetic profiles and minimal side effects, as reported in the European Journal of Pharmacology (2024). These findings underscore the translational potential of this chemical entity in central nervous system (CNS) drug development.

In conclusion, (1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester (CAS: 1154759-69-9) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from neurology to virology. The recent surge in research activity surrounding this compound reflects its growing importance in addressing unmet medical needs. Future studies are expected to further explore its therapeutic potential and optimize its pharmacological properties for clinical use.